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Introduction

Quina scrapers are a distinctive stone tool type characteristic of the Middle Paleolithic,
particularly associated with the Mousterian techno-complex.[1][2] These tools are defined by
their thick cross-sections and a specific type of steep, scalar, overlapping retouch known as
"Quina retouch."[1] Experimental replication of Quina scrapers is a crucial methodology for
understanding the technological choices, motor skills, and functional constraints faced by
Neanderthal toolmakers. These controlled studies allow researchers to investigate the
relationship between raw material properties, knapping techniques, and the final morphological
and functional characteristics of the tools. Furthermore, replication studies provide a baseline
for interpreting archaeological assemblages, including the analysis of debitage and the use-life
of tools.

Functionally, Quina scrapers are thought to have been robust tools used for heavy-duty tasks.
Use-wear analyses on archaeological examples and replicated tools suggest they were
employed in activities such as butchery, hide working, and woodworking.[3][4][5] The
characteristic Quina retouch is hypothesized to be a method for resharpening and maintaining
a durable, steep working edge on thick blanks, allowing for prolonged use.[4]
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Data Presentation: Quantitative Analysis of
Replicated Quina Scrapers

The following table summarizes representative quantitative data derived from experimental
replication studies and analysis of archaeological assemblages of Quina scrapers. This data
provides a baseline for researchers conducting their own replication experiments.
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Parameter Blank Type Value Range Mean Value Notes
Blank
Dimensions
Thick Blanks are
Length Cortical/Semi- 40 - 70 mm 50 mm typically short
Cortical Flake and wide.[2]
Thick Asymmetry in
Width Cortical/Semi- 35-60 mm 45 mm blank shape is
Cortical Flake common.[6]
Thickness is a
Thick key selection
Thickness Cortical/Semi- 15-30 mm 20 mm criterion for
Cortical Flake producing Quina
retouch.[6][7]
Edge Angle
Initial Edge Angle  Thick The initial angle
(Unretouched Cortical/Semi- 30° - 50° 40° of the blank edge
Blank) Cortical Flake before retouch.
) Quina retouch
Final Edge Angle o
i ) significantly
(After Quina Quina Scraper 60° - 80° 70°
steepens the
Retouch) ]
working edge.[8]
Debitage
Characteristics
Small, scalar
) flakes with
Retouch Flake Quina Retouch
) 5-15mm 10 mm pronounced
Size Flakes
bulbs of
percussion.
Platform Type on  Quina Retouch Simple/Cortical - Platforms are

Retouch Flakes

Flakes

often formed by

the dorsal
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surface of the

scraper edge.

Experimental Protocols

This section details the methodology for the experimental replication of Quina scrapers, from

raw material selection to the final application of Quina retouch.

Materials and Equipment

Raw Material: High-quality, isotropic siliceous stone (e.g., flint, chert) in the form of large
nodules or blocks. The raw material should be free of internal fractures and inclusions.

Hard Hammers: Quartzite or other hard stone hammerstones of various sizes (5009 - 15009)
for core reduction and blank production.

Soft Hammers (Optional): Antler or dense wood billets for finer shaping and thinning,
although hard hammer percussion is more characteristic for initial blank production.

Pressure Flaker (Optional): Antler tine or copper-tipped tool for edge regularization prior to
retouch, though not the primary method for Quina retouch application.

Safety Equipment: Safety glasses, gloves, and a leather leg guard are mandatory.

Measuring Instruments: Calipers, goniometer, and a scale for quantitative analysis.

Methodology

The replication process can be broken down into three main stages: core preparation and

blank production, blank selection, and Quina retouch application.

Core Selection and Testing: Select a suitable raw material nodule. Assess its quality by
removing a few test flakes to check for internal flaws.

Platform Preparation: Create a striking platform on the core. This can be a simple, flat
surface created by splitting the nodule or by removing a large flake.
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» Blank Production: The primary goal is to produce thick, wide flakes. This is typically achieved
through direct hard hammer percussion. The knapper should aim for flakes that carry mass
and have a thick cross-section, often retaining cortex on the dorsal surface. A discoidal or
Levallois-like core reduction strategy can be employed to control the shape and thickness of
the resulting flakes, although simpler, more opportunistic methods can also produce suitable
blanks.

» Morphological Assessment: From the produced debitage, select flakes that are thick
(typically >15mm), have a robust cross-section, and possess a suitable edge for retouching.
Flakes with a natural cortical backing opposite the intended working edge are ideal as they
provide a comfortable grip.

o Quantitative Measurement: Measure and record the length, width, thickness, and initial edge
angle of the selected blanks.

« Initial Edge Regularization (Optional): If the chosen edge is irregular, it can be regularized by
removing small flakes through direct percussion with a hard hammer or pressure flaking.

o Application of Quina Retouch: This is the defining feature of the scraper. It is achieved
through a series of contiguous, invasive flake removals using a hard hammer. The blows
should be directed at a steep angle to the edge, creating the characteristic scalariform or
"fish scale" pattern. The removals should be overlapping and result in a steep, robust, and
often convex working edge.

o Resharpening: The process of Quina retouch can be repeated multiple times to simulate the
resharpening of a dulled edge. Each resharpening episode will further reduce the size of the
tool and potentially alter the edge angle.

Visualizations
Experimental Workflow for Quina Scraper Replication
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Caption: Experimental workflow for replicating Quina scrapers.
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Caption: Key characteristics leading to Quina retouch morphology.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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